Cas no 84604-66-0 (Benzamide,N-[5-chloro-4-[(4-chlorophenyl)cyanomethyl]-2-(1-methylethyl)phenyl]-2-hydroxy-3,5-diiodo-,sodium salt (1:1))

• Product name: Benzamide,N-[5-chloro-4-[(4-chlorophenyl)cyanomethyl]-2-(1-methylethyl)phenyl]-2-hydroxy-3,5-diiodo-,sodium salt (1:1)
• CAS No: 84604-66-0
• MF: C₂₅H₁₉Cl₂I₂N₂NaO₄
• MW: 759.134080171585
• CID: 730942
• PubChem ID: 44146583

Benzamide,N-[5-chloro-4-[(4-chlorophenyl)cyanomethyl]-2-(1-methylethyl)phenyl]-2-hydroxy-3,5-diiodo-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[5-chloro-4-[(4-chlorophenyl)cyanomethyl]-2-(1-methylethyl)phenyl]-2-hydroxy-3,5-diiodo-,sodium salt (1:1)
• sodium N-[5-chloro-4-[(4-chlorophenyl)cyanomethyl]-2-isopropylphenyl]-2-hydroxy-3,5-diiodobenzamidate
• Sodium N-(5-chloro-4-((4-chlorophenyl)cyanomethyl)-2-isopropylphenyl)-2-hydroxy-3,5-diiodobenzamidate
• 84604-66-0
• EINECS 283-348-8

• Inchi： InChI=1S/C25H20Cl2I2N2O4.Na/c1-12(2)16-9-17(18(11-30)13-3-5-14(26)6-4-13)20(27)10-21(16)31-23(32)19-7-15(28)8-22(29)25(19,35)24(33)34;/h3-10,12,18,22,35H,1-2H3,(H,31,32)(H,33,34);/q;+1/p-1
• InChI Key： SQQSYDFGSDWOSA-UHFFFAOYSA-M
• SMILES： CC(C)C1=CC(=C(C=C1NC(=O)C2=CC(=CC(C2(C(=O)[O-])O)I)I)Cl)C(C#N)C3=CC=C(C=C3)Cl.[Na+]

Computed Properties

• Exact Mass: 757.87090g/mol
• Monoisotopic Mass: 757.87090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 948
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų